molecular formula C46H64N14O12S2 B039175 (2S,4R)-1-[(3S,6S,9R,14R,17S,20S)-9-amino-17-(2-amino-2-oxoethyl)-3-benzyl-6-[(4-hydroxyphenyl)methyl]-2,5,8,16,19-pentaoxo-11,12-dithia-1,4,7,15,18-pentazabicyclo[18.3.0]tricosane-14-carbonyl]-N-[(2S)-1-[(2-amino-2-oxoethyl)amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]-4-hydroxypyrrolidine-2-carboxamide CAS No. 112953-10-3

(2S,4R)-1-[(3S,6S,9R,14R,17S,20S)-9-amino-17-(2-amino-2-oxoethyl)-3-benzyl-6-[(4-hydroxyphenyl)methyl]-2,5,8,16,19-pentaoxo-11,12-dithia-1,4,7,15,18-pentazabicyclo[18.3.0]tricosane-14-carbonyl]-N-[(2S)-1-[(2-amino-2-oxoethyl)amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]-4-hydroxypyrrolidine-2-carboxamide

Cat. No.: B039175
CAS No.: 112953-10-3
M. Wt: 1069.2 g/mol
InChI Key: PSKIEMUWIQOKOB-DSSWNZNCSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2S,4R)-1-[(3S,6S,9R,14R,17S,20S)-9-amino-17-(2-amino-2-oxoethyl)-3-benzyl-6-[(4-hydroxyphenyl)methyl]-2,5,8,16,19-pentaoxo-11,12-dithia-1,4,7,15,18-pentazabicyclo[18.3.0]tricosane-14-carbonyl]-N-[(2S)-1-[(2-amino-2-oxoethyl)amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]-4-hydroxypyrrolidine-2-carboxamide, also known as this compound, is a useful research compound. Its molecular formula is C46H64N14O12S2 and its molecular weight is 1069.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Neuropeptides - Vasopressins - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

112953-10-3

Molecular Formula

C46H64N14O12S2

Molecular Weight

1069.2 g/mol

IUPAC Name

(2S,4R)-1-[(3S,6S,9R,14R,17S,20S)-9-amino-17-(2-amino-2-oxoethyl)-3-benzyl-6-[(4-hydroxyphenyl)methyl]-2,5,8,16,19-pentaoxo-11,12-dithia-1,4,7,15,18-pentazabicyclo[18.3.0]tricosane-14-carbonyl]-N-[(2S)-1-[(2-amino-2-oxoethyl)amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]-4-hydroxypyrrolidine-2-carboxamide

InChI

InChI=1S/C46H64N14O12S2/c47-28-22-73-74-23-33(45(72)60-21-27(62)18-35(60)43(70)54-29(8-4-14-52-46(50)51)39(66)53-20-37(49)64)58-41(68)31(19-36(48)63)56-42(69)34-9-5-15-59(34)44(71)32(17-24-6-2-1-3-7-24)57-40(67)30(55-38(28)65)16-25-10-12-26(61)13-11-25/h1-3,6-7,10-13,27-35,61-62H,4-5,8-9,14-23,47H2,(H2,48,63)(H2,49,64)(H,53,66)(H,54,70)(H,55,65)(H,56,69)(H,57,67)(H,58,68)(H4,50,51,52)/t27-,28+,29+,30+,31+,32+,33+,34+,35+/m1/s1

InChI Key

PSKIEMUWIQOKOB-DSSWNZNCSA-N

SMILES

C1CC2C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)N2C1)CC3=CC=CC=C3)CC4=CC=C(C=C4)O)N)C(=O)N5CC(CC5C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)N)O)CC(=O)N

Isomeric SMILES

C1C[C@H]2C(=O)N[C@H](C(=O)N[C@@H](CSSC[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N2C1)CC3=CC=CC=C3)CC4=CC=C(C=C4)O)N)C(=O)N5C[C@@H](C[C@H]5C(=O)N[C@@H](CCCN=C(N)N)C(=O)NCC(=O)N)O)CC(=O)N

Canonical SMILES

C1CC2C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)N2C1)CC3=CC=CC=C3)CC4=CC=C(C=C4)O)N)C(=O)N5CC(CC5C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)N)O)CC(=O)N

sequence

CYFPNCXRG

Synonyms

4-Pro-7-hydroxy-Pro-argipressin
4-Pro-7-OH-Pro-AVP
arginine vasopressin, Pro(4)-hydroxy-Pro(7)-
argipressin, Pro(4)-hydroxy-Pro(7)-
argipressin, prolyl(4)-hydroxyproline(7)-

Origin of Product

United States

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